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Compound of Interest

Compound Name: 2,4,4-Trimethylcyclopentanone

Cat. No.: B1294718

Essential Safety and Handling Guide for 2,4,4-
Trimethylcyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,4,4-Trimethylcyclopentanone in a laboratory setting. Adherence
to these guidelines is critical for ensuring personnel safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2,4,4-Trimethylcyclopentanone is
provided below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C8H140[1]

Molecular Weight 126.20 g/mol [1][2]

Appearance Clear colorless to pale yellow liquid
Boiling Point 160 °C (lit.)

Density 0.877 g/mL at 25 °C (lit.)

Flash Point 43.33 °C (110.00 °F) TCCJ3]
Solubility in Water 2166 mg/L @ 25 °C (est)[3]

Hazard Identification and Personal Protective
Equipment (PPE)

2,4,4-Trimethylcyclopentanone is a flammable liquid and can cause skin and eye irritation.[4]
Proper selection and use of PPE are the first line of defense against exposure.
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Hazard GHS Classification Recommended PPE

o Flame-retardant lab coat, work
- Flammable Liquid, Category 3 ) )
Flammability in a chemical fume hood away
(H226)(2] from ignition sources

Chemical-resistant gloves
] Skin Irritation, Category 2 (e.g., Butyl rubber, Viton).
Skin Contact o )
(H315)[4] Nitrile gloves may be suitable

for incidental contact.[5]

Eye lIrritation, Category 2A Chemical safety goggles or a

Eye Contact )
(H319)[4] face shield.[5][6]

Work in a well-ventilated area
or a chemical fume hood.[5][6]
] If high vapor concentrations
_ May cause respiratory
Inhalation T are expected, a NIOSH-
irritation. (H335)[7] ] )

approved respirator with
organic vapor cartridges is

necessary.[5]

Operational Plan for Handling

A systematic approach to handling 2,4,4-Trimethylcyclopentanone is essential to minimize
risks. The following workflow outlines the key steps for safe handling from preparation to
experimental use.
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Workflow for Handling 2,4,4-Trimethylcyclopentanone

Preparation

Conduct Pre-use Risk Assessment

'

Assemble and Inspect PPE

'

Ensure Fume Hood is Operational

'

Prepare Spill Kit and Emergency Equipment

Handling and Ii'xperimentation

Transfer and Weigh in Fume Hood

'

Perform Experimental Procedures

'

Keep Containers Tightly Closed

Post-Ex*;eriment

Decontaminate Work Area

'

Segregate and Label Waste

'

Properly Store or Dispose of Unused Chemical

Click to download full resolution via product page

Handling Workflow Diagram
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Experimental Protocols:

e Preparation and Weighing: All handling of 2,4,4-Trimethylcyclopentanone should be
conducted within a certified chemical fume hood to control flammable vapors.[5][6] Before
starting, ensure all necessary PPE is worn correctly. Use a dedicated, clean spatula for
transferring the liquid. Weigh the required amount in a tared, sealed container.

o Experimental Use: When dissolving or mixing, add solvents or other reagents slowly to avoid
splashing. Maintain the experimental setup within the fume hood. Ensure all containers are
clearly labeled.

Disposal Plan
Proper disposal of 2,4,4-Trimethylcyclopentanone and its contaminated materials is crucial to
prevent environmental contamination and ensure safety.

Waste Segregation and Collection:

e Liquid Waste: Collect all unused 2,4,4-Trimethylcyclopentanone and solutions containing it
in a designated, properly labeled, and sealed hazardous waste container. The container
should be compatible with flammable liquids.

» Solid Waste: Any materials contaminated with 2,4,4-Trimethylcyclopentanone, such as
pipette tips, gloves, and paper towels, must be collected in a separate, clearly labeled
hazardous waste container.

o Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name ("2,4,4-Trimethylcyclopentanone"), and the associated hazards (e.g., "Flammable,
“Irritant”).

Storage of Waste:

» Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.

o Ensure waste containers are kept closed except when adding waste.

e Segregate flammable waste from incompatible materials such as oxidizers.
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Disposal Procedure:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

e Do not dispose of 2,4,4-Trimethylcyclopentanone down the drain.

e For empty containers, triple-rinse with a suitable solvent. The rinsate must be collected as
hazardous waste. After triple-rinsing and allowing the container to dry, it may be disposed of
as regular trash, provided all labels are defaced.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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